Cas no 299440-45-2 (2-amino-4-(2,6-dichlorophenyl)-5-oxo-4H,5H-pyrano3,2-cchromene-3-carbonitrile)

• Product Name: 2-amino-4-(2,6-dichlorophenyl)-5-oxo-4H,5H-pyrano3,2-cchromene-3-carbonitrile
• CAS No: 299440-45-2
• MF: C₁₉H₁₀Cl₂N₂O₃
• MW: 385.200302600861
• CID: 5474074
• Update Time: 2025-10-28

2-amino-4-(2,6-dichlorophenyl)-5-oxo-4H,5H-pyrano3,2-cchromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(2,6-dichlorophenyl)-5-oxo-4H-pyrano[3,2-c]chromene-3-carbonitrile
• 2-amino-4-(2,6-dichlorophenyl)-5-oxo-4H,5H-pyrano3,2-cchromene-3-carbonitrile

• Inchi： 1S/C19H10Cl2N2O3/c20-11-5-3-6-12(21)15(11)14-10(8-22)18(23)26-17-9-4-1-2-7-13(9)25-19(24)16(14)17/h1-7,14H,23H2
• InChI Key： ISBFFJRQOPEHKN-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C2OC(N)=C(C#N)C(C3=C(Cl)C=CC=C3Cl)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins

Additional information on 2-amino-4-(2,6-dichlorophenyl)-5-oxo-4H,5H-pyrano3,2-cchromene-3-carbonitrile

Comprehensive Overview of 2-amino-4-(2,6-dichlorophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile (CAS No. 299440-45-2)

2-amino-4-(2,6-dichlorophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile (CAS No. 299440-45-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyranochromene core and dichlorophenyl substitution, exhibits intriguing physicochemical properties that make it a subject of ongoing research. Its molecular structure combines a chromene backbone with an amino group and a carbonitrile functionality, offering diverse reactivity and potential applications.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2-amino-4-(2,6-dichlorophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile due to their potential in drug discovery. Researchers are particularly focused on its role as a pharmacophore in designing novel therapeutic agents. The compound's structural complexity and electronic properties make it a promising candidate for targeting enzymes and receptors involved in various biological pathways. This aligns with the current trend of exploring multi-target drug design and fragment-based drug discovery.

The synthesis of CAS No. 299440-45-2 typically involves multi-step organic reactions, including cyclocondensation and Knoevenagel condensation methodologies. Its 2,6-dichlorophenyl moiety contributes to enhanced lipophilicity, which is a critical factor in drug bioavailability. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity for research applications. These aspects are particularly relevant to scientists searching for advanced characterization methods for heterocyclic compounds.

Beyond pharmaceutical applications, 2-amino-4-(2,6-dichlorophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile has potential uses in material science. Its conjugated π-system and electron-withdrawing groups suggest possible applications in organic electronics and photovoltaic materials. This resonates with the increasing demand for sustainable materials and green chemistry solutions, topics that frequently appear in contemporary scientific discourse and search queries.

From a safety perspective, proper handling of CAS No. 299440-45-2 requires standard laboratory precautions, including the use of personal protective equipment. While not classified as hazardous under normal conditions, researchers often search for information about safe handling practices for complex organic compounds and stability considerations for nitrogen-containing heterocycles. The compound's stability profile under various conditions (pH, temperature, light exposure) is an important consideration for both storage and experimental design.

The commercial availability of 2-amino-4-(2,6-dichlorophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile through specialty chemical suppliers has facilitated its investigation across multiple disciplines. Current research trends indicate growing interest in its structure-activity relationships and potential modifications to enhance its properties. This aligns with frequent search queries about derivatization strategies for chromene-based compounds and bioisosteric replacements in medicinal chemistry.

In conclusion, CAS No. 299440-45-2 represents an important building block in modern chemical research, bridging the gap between small molecule therapeutics and functional materials. Its continued study contributes to advancements in rational drug design and materials innovation, addressing some of the most pressing challenges in these fields. The compound's versatility ensures it remains relevant to researchers investigating molecular diversity-oriented synthesis and structure-property relationships in organic chemistry.